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Biochemical Mechanism of Action

Picoxystrobin's fungicidal activity stems from its action as a Quinone outside Inhibitor (QoI), classified as

a Respiration Inhibitor (C) and specifically within FRAC Group 11 [1] [2].

Molecular Target: It binds to the Qo site (quinone outer binding site) of the cytochrome bc1

complex (Complex III) in the fungal mitochondrial electron transport chain [2]. This binding inhibits
electron transfer between cytochrome b and cytochrome c1, preventing the reduction of ubiquinol [1]

[2].
Cellular Consequence: The disruption halts ATP synthesis via oxidative phosphorylation, critically

starving the fungal cell of energy [3]. This leads to the inhibition of spore germination, mycelial
growth, and subsequent disease development [1].

Fungicidal Activity: Picoxystrobin is primarily a protectant fungicide with limited curative
properties, forming a protective barrier on plant surfaces to prevent fungal spore germination and

penetration [1]. It exhibits systemic activity, allowing movement within the plant through xylem for
broader protection [1] [4].

The following diagram illustrates the specific disruption point of picoxystrobin within the fungal

mitochondrial electron transport chain:
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Diagram 1: Picoxystrobin inhibits electron transfer at the Qo site of cytochrome bc1 complex (Complex III),

halting ATP production [1] [2].

Technical Profile and Usage

Parameter Details

FRAC Group 11 (Quinone outside Inhibitors - QoIs) [1] [2]

Chemical Class Strobilurin (Methoxyacrylate) [4] [2]

Resistance Risk High [1]

Activity Spectrum Broad-spectrum (Rusts, Powdery Mildew, Downy Mildew, Leaf Spots, Blights,

etc.) [5] [2]

Formulation
Example

Picoxystrobin 22.52% SC (Suspension Concentrate) [2]
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Crop Target Disease Pathogen Example
Dosage
(ml/acre) [2]

Cereals (Wheat,
Barley)

Rusts, Powdery Mildew, Net

Blotch, Tan Spot

Puccinia spp., Blumeria
graminis

Not Specified

Soybean Rust, Leaf Spot Phakopsora pachyrhizi,
Cercospora kikuchii

160-170

Grape Downy Mildew, Powdery

Mildew

Plasmopara viticola, Uncinula
necator

160-170

Rice Rice Blast Pyricularia oryzae 240-250

Cumin Blight Alternaria burnsii 160-170

Beyond direct fungal control, QoI fungicides like picoxystrobin induce "physiological side effects" or

"greening effect" in plants [1]. This results from inhibited ethylene production, leading to delayed

senescence, prolonged chlorophyll retention, improved nitrogen utilization, and strengthened cell walls [1].

Resistance Management

Pathogen resistance to QoI fungicides is a major concern, characterized as high-risk [1]. Mutations in the

mitochondrial cytochrome b gene (e.g., G143A) can alter the Qo site, reducing fungicide binding affinity [1].

Key Management Strategies [1]:

Use in Mixtures: Always apply picoxystrobin with effective fungicides from different FRAC groups

(e.g., DMIs/Group 3, Multi-site M). Partners must control target diseases at their label rate.
Limit Applications: Restrict to 1-2 applications per season; avoid sequential QoI use.

Apply Preventatively: Use early in disease cycle when fungicide is most effective; avoid relying on
curative properties under high disease pressure.

Follow Label Rates: Use full recommended rates; avoid reduced or repeated rates that increase
selection pressure.

Experimental Assessment Protocols
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Research on fungicide effects requires standardized methodologies. The following diagram outlines a

generalized workflow for in vitro assessment of fungicide impact on fungal organisms, synthesizing

approaches from published studies [6].

Diagram 2: Generalized workflow for in vitro assessment of fungicide effects on fungal organisms [6].

Key Methodological Considerations [6]:

In Vitro Systems: Use root organ cultures or plate assays to isolate fungicide effects without soil or

environmental confounding factors.
Treatment Concentrations: Test a range including low environmentally-relevant (e.g., 0.02 mg/L)

and high (e.g., 2 mg/L) doses.
Control Groups: Always include appropriate solvent controls.

Assessment Parameters:
Hyphal Healing (HHM): Quantify septum formation and hyphal tip reconnection success rates.

Spore Germination: Assess percent germination inhibition relative to control.
Mycelial Growth: Measure radial growth or dry weight biomass.

Cellular Respiration: Conduct O2 consumption assays polarographically.

Conclusion

Picoxystrobin serves as a potent QoI fungicide with a well-defined biochemical mechanism targeting fungal

mitochondria. Its high resistance risk necessitates strict adherence to anti-resistance strategies, primarily

through application in mixtures with different mode-of-action fungicides.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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mechanism-of-action-qoi-fungicide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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